Cas no 118315-13-2 ([1]Benzothiopyrano[4,3-c]pyrazole-3-propanamide,a-cyano-1,4-dihydro-b-oxo-N,1-diphenyl-)

• Product Name: [1]Benzothiopyrano[4,3-c]pyrazole-3-propanamide,a-cyano-1,4-dihydro-b-oxo-N,1-diphenyl-
• CAS No: 118315-13-2
• MF: C₂₆H₁₈N₄O₂S
• MW: 450.511723995209
• CID: 147252
• PubChem ID: 164061
• Update Time: 2025-04-19

[1]Benzothiopyrano[4,3-c]pyrazole-3-propanamide,a-cyano-1,4-dihydro-b-oxo-N,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• [1]Benzothiopyrano[4,3-c]pyrazole-3-propanamide,a-cyano-1,4-dihydro-b-oxo-N,1-diphenyl-
• 2-cyano-3-(1,4-dihydro-1-phenyl-(1)-benzothiopyrano(4,3-c)pyrazol-3-yl)-3-oxo-N-phenylpropanamide
• (1)Benzothiopyrano(4,3-c)pyrazole-3-propanamide, alpha-cyano-1,4-dihydro-beta-oxo-N,1-diphenyl-
• 2-Cbppop
• 2-cyano-3-oxo-N-phenyl-3-(1-phenyl-1,4-dihydrothiochromeno[4,3-c]pyrazol-3-yl)propanamide
• alpha-Cyano-1,4-dihydro-beta-oxo-N,1-diphenyl-(1)benzothiopyrano(4,3-c)pyrazole-3-propanamide
• FCE-24578
• N-(Phenyl)-3-[[1-phenyl-1,4-dihydro-[1]benzothiopyrano[4,3-c]pyrazol]-3-yl]-2-cyano-3-oxopropanamide
• 2-cyano-3-oxo-N-phenyl-3-(1-phenyl-4H-thiochromeno[4,3-c]pyrazol-3-yl)propanamide
• 2-Cyano-3-oxo-N-phenyl-3-(1-phenyl-1,4-dihydro[1]benzothiopyrano[4,3-c]pyrazol-3-yl)propanimidic acid
• DTXSID30922660
• SCHEMBL8111901
• 118315-13-2

• Inchi： 1S/C26H18N4O2S/c27-15-20(26(32)28-17-9-3-1-4-10-17)25(31)23-21-16-33-22-14-8-7-13-19(22)24(21)30(29-23)18-11-5-2-6-12-18/h1-14,20H,16H2,(H,28,32)
• InChI Key： BGOWFIJRIJEOHH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C(C1)C(C(C(C#N)C(NC1C=CC=CC=1)=O)=O)=NN2C1C=CC=CC=1

Computed Properties

• Exact Mass: 450.11524
• Monoisotopic Mass: 450.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 87.78